1-(4-Propoxyphenyl)-2-propanone

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(4-propoxyphenyl)propan-2-one
• InChI: InChI=1S/C12H16O2/c1-3-8-14-12-6-4-11(5-7-12)9-10(2)13/h4-7H,3,8-9H2,1-2H3
• InChI Key: DSCDMOVQWAZKSZ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CC(=O)C

Description

1-(4-Propoxyphenyl)-2-propanone is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 15.0 g of 1-(4-hydroxyphenyl)-2-propanone, 24.6 g of 1-bromopropane and 13.8 g of potassium carbonate in 100 ml of N,N-dimethylformamide was heated for 4 hours at 65°-70° C. After cooling, the reaction mixture was poured into water and extracted with ether. The extract was washed with water, dried and evaporated. The residue was distilled to give 15.2 g of the desired compound as a pale yellow oil, b.p.136°-138° C. (7 mmHg).